Cas no 313220-68-7 (1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester)

1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester structure
313220-68-7 structure
Product Name:1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester
CAS No:313220-68-7
MF:C7H10N2O3
MW:170.165901660919
CID:300922
PubChem ID:2754084
Update Time:2025-04-19

1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-(hydroxymethyl)-5-methyl-1H-Pyrazole-3-carboxylic acid methyl ester
    • 1H-Pyrazole-3-carboxylicacid,1-(hydroxymethyl)-5-methyl-,methylester(9CI)
    • 1H-Pyrazole-3-carboxylicacid, 1-(hydroxymethyl)-5-methyl-, methyl ester
    • methyl 1-(hydroxymethyl)-5-methyl-1H-pyrazole-3-carboxylate
    • 313220-68-7
    • AKOS004908886
    • Inchi: 1S/C7H10N2O3/c1-5-3-6(7(11)12-2)8-9(5)4-10/h3,10H,4H2,1-2H3
    • InChI Key: RLSHNRKCBZFRJV-UHFFFAOYSA-N
    • SMILES: OCN1C(C)=CC(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 170.069
  • Monoisotopic Mass: 170.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 64.4Ų

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